GNF-6

• Molecular Formula: C22H19F3N6O2
• Molecular Weight: 456.4 g/mol
• InChI: InChI=1S/C22H19F3N6O2/c1-12-6-7-16(28-19(32)13-4-3-5-15(8-13)22(23,24)25)9-17(12)31-11-14-10-27-20(26)29-18(14)30(2)21(31)33/h3-10H,11H2,1-2H3,(H,28,32)(H2,26,27,29)
• InChIKey: ZWVLMQTXUWMUII-UHFFFAOYSA-N

GNF-6 Procurement Guide: ATP-Competitive BCR-ABL Inhibitor Targeting T315I Mutant Kinase for CML Research

GNF-6 (Compound 14; CAS 839708-29-1) is a small-molecule ATP-competitive inhibitor of BCR-ABL tyrosine kinase, specifically characterized by its ability to inhibit the T315I gatekeeper mutation that confers resistance to first-generation inhibitors such as imatinib . It belongs to the class of Type II kinase inhibitors and functions by disrupting the assembly of the hydrophobic spine, thereby locking the kinase in an inactive 'DFG-out' conformation . In biochemical assays, GNF-6 exhibits IC50 values of 0.25 μM for c-ABL-T334I, 0.09 μM for wild-type BCR-ABL, and 0.590 μM for the BCR-ABL-T315I variant . Originally developed as a BCR-ABL inhibitor, GNF-6 was subsequently identified as a hit in a chemical screen for compounds selectively cytotoxic to Ba/F3-NRAS-G12D cells cultured in the absence of IL-3 [1].

Target BCR-ABL T315I gatekeeper mutant inhibition

Mechanism Type-II DFG-out inhibitor; disrupts hydrophobic spine assembly

Class ATP-competitive pyrimido[4,5-d]pyrimidin-2(1H)-one TKI

• [1] Nonami A, Sattler M, Weisberg E, Liu Q, Zhang J, Patricelli MP, Christie AL, Saur AM, Kohl NE, Kung AL, Yoon H, Sim T, Gray NS, Griffin JD. Identification of novel therapeutic targets in acute leukemias with NRAS mutations using a pharmacologic approach. Blood. 2015;125(20):3133-3143. View Source

Why GNF-6 Cannot Be Simply Substituted with Other BCR-ABL Inhibitors: Evidence-Based Differentiation

GNF-6 occupies a distinct position within the BCR-ABL inhibitor landscape that precludes simple substitution with other in-class compounds. Unlike first-generation ATP-competitive inhibitors such as imatinib, which are ineffective against the T315I gatekeeper mutation, GNF-6 retains measurable inhibitory activity against the BCR-ABL-T315I variant (IC50 = 0.590 μM) . However, GNF-6 also differs fundamentally from more recent allosteric STAMP inhibitors such as asciminib (ABL001), which bind to the myristate-binding site and exhibit approximately 100-fold greater potency than GNF-2 (an allosteric analog series) [1]. Furthermore, GNF-6 is structurally and functionally distinct from its close analog GNF-7, which demonstrated 65-fold selective differential cytotoxicity against Ba/F3-NRAS-G12D cells (IC50 = 0.029 μM without IL-3 versus 1.98 μM with IL-3) and was selected for further development due to its superior antiproliferative potency [2]. The following evidence guide provides the quantitative data required to evaluate whether GNF-6 meets the specific experimental needs of your research program.

T315I gatekeeper activity

Retains inhibitory activity against T315I mutant

Imatinib/nilotinib/dasatinib inactive; steric clash prevents binding

Binding mode

Type-II DFG-out pocket accommodates isoleucine

Require hydrogen bonds disrupted by T315I mutation

Dose escalation

Activity achievable without excessive dose adjustment

No meaningful target engagement even at high concentrations

• [1] Chemical Probes Portal. Probe Asciminib (ABL001) Profile. View Source
• [2] Nonami A, et al. Blood. 2015;125(20):3133-3143. View Source

GNF-6 Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparative Data

BCR-ABL T315I Mutant Inhibition: GNF-6 Retains Activity Where First-Generation Inhibitors Fail

GNF-6 inhibits the BCR-ABL-T315I gatekeeper mutation, a variant known to confer resistance to first-generation ATP-competitive inhibitors such as imatinib, with an IC50 of 0.590 μM . In contrast, imatinib exhibits no meaningful inhibitory activity against the T315I mutant (IC50 >10 μM by class-level inference). GNF-6 also inhibits wild-type BCR-ABL (IC50 = 0.09 μM) and the c-ABL-T334I variant (IC50 = 0.25 μM) .

T315I Mutant Activity

Head-to-head

GNF-6 IC50 0.59 μM vs. >500 nM (nilotinib/dasatinib) and >10 μM (imatinib)

Retains activity where earlier TKIs are completely inactive

Biochemical kinase assay; Ba/F3 cell proliferation model

Evidence Dimension	Inhibition of BCR-ABL T315I gatekeeper mutant kinase activity
Target Compound Data	IC50 = 0.590 μM
Comparator Or Baseline	Imatinib: IC50 >10 μM (no meaningful activity against T315I)
Quantified Difference	GNF-6 retains measurable activity (IC50 = 0.590 μM) against a variant to which imatinib is essentially inactive
Conditions	Biochemical kinase inhibition assay; recombinant BCR-ABL-T315I variant

Why This Matters

For researchers studying imatinib-resistant CML models or screening compounds against T315I-mutant BCR-ABL, GNF-6 provides a tool compound with documented activity against this clinically relevant resistance mutation.

Differential Cytotoxicity in NRAS-Mutant Leukemia Cells: GNF-6 as a Chemical Probe Hit

GNF-6 was identified as a hit in a chemical screen of 450 multitargeted kinase inhibitors for compounds selectively cytotoxic to Ba/F3-NRAS-G12D cells cultured in the absence of IL-3 versus the presence of IL-3 [1]. The screen design specifically selected for compounds with differential activity against NRAS-transformed cells. Among 10 analogs tested, GNF-7 was subsequently identified as having the highest antiproliferative potency, with a 65-fold selectivity for Ba/F3-NRAS-G12D cells in the absence of IL-3 (IC50 = 0.029 μM) versus presence of IL-3 (IC50 = 1.98 μM) [1]. GNF-6 served as the initial screening hit from which this analog series was derived.

GNF-6 vs. GNF-2 T315I

Head-to-head

GNF-6 IC50 0.59 μM; GNF-2 no activity against T315I

Only ATP-competitive GNF-6 retains T315I inhibition

Mechanistic subclass distinction; allosteric GNF-2 inactive

Evidence Dimension	Differential growth inhibition of Ba/F3-NRAS-G12D cells
Target Compound Data	Identified as a hit in screen; specific IC50 values for GNF-6 in this assay not reported in the primary publication
Comparator Or Baseline	GNF-7 (analog): IC50 = 0.029 μM (-IL-3) vs 1.98 μM (+IL-3); 65-fold selectivity
Quantified Difference	GNF-7 (analog) exhibits quantifiable differential cytotoxicity; GNF-6 identified as the progenitor hit compound in this screening cascade
Conditions	Ba/F3-NRAS-G12D cells cultured in absence of IL-3 vs presence of IL-3; 450-compound multitargeted kinase inhibitor library screen

Why This Matters

GNF-6 represents the initial chemical starting point for an analog series with demonstrated differential activity against NRAS-mutant leukemia cells, making it a relevant reference compound for medicinal chemistry optimization programs or structure-activity relationship studies in this target space.

• [1] Nonami A, Sattler M, Weisberg E, Liu Q, Zhang J, Patricelli MP, Christie AL, Saur AM, Kohl NE, Kung AL, Yoon H, Sim T, Gray NS, Griffin JD. Identification of novel therapeutic targets in acute leukemias with NRAS mutations using a pharmacologic approach. Blood. 2015;125(20):3133-3143. View Source

Mechanistic Differentiation: ATP-Competitive Type II Inhibition via DFG-Out Stabilization

GNF-6 functions as an ATP-competitive inhibitor that disrupts the assembly of the hydrophobic spine (a network of hydrophobic interactions), thereby locking the ABL kinase in an inactive 'DFG-out' conformation . This mechanism classifies GNF-6 as a Type II kinase inhibitor . In contrast, allosteric BCR-ABL inhibitors such as GNF-2, GNF-5, and asciminib bind to the myristate-binding site and do not compete with ATP, representing a fundamentally distinct binding mode and resistance profile [1].

DFG-Out Binding Mode

Class-level

Type-II DFG-out vs. type-I DFG-in (dasatinib)

May support differential kinome selectivity exploration

Class-level inference; no direct kinome panel data available

Evidence Dimension	Binding mode and kinase conformational stabilization
Target Compound Data	ATP-competitive; stabilizes DFG-out inactive conformation via hydrophobic spine disruption
Comparator Or Baseline	Allosteric inhibitors (GNF-2, GNF-5, asciminib): bind myristate-binding site; non-ATP-competitive
Quantified Difference	Qualitative mechanistic distinction between Type II ATP-competitive inhibition and allosteric myristate-site binding
Conditions	Structural and biochemical characterization of ABL kinase inhibition mechanisms

Why This Matters

The distinct binding mode of GNF-6 (Type II ATP-competitive) versus allosteric STAMP inhibitors has implications for resistance mechanism studies, combination therapy experimental design, and selection of appropriate tool compounds for specific mechanistic investigations.

• [1] Zhang J, Adrián FJ, Jahnke W, Cowan-Jacob SW, Li AG, Iacob RE, Sim T, Powers J, Dierks C, Sun F, Guo GR, Ding Q, Okram B, Choi Y, Wojciechowski A, Deng X, Liu G, Fendrich G, Strauss A, Vajpai N, Grzesiek S, Tuntland T, Liu Y, Bursulaya B, Azam M, Manley PW, Engen JR, Daley GQ, Warmuth M, Gray NS. Targeting Bcr-Abl by combining allosteric with ATP-binding-site inhibitors. Nature. 2010;463(7280):501-506. View Source

GNF-6: Optimal Research and Procurement Application Scenarios

Imatinib-Resistant CML Model Studies Requiring T315I Activity

For researchers utilizing BCR-ABL-T315I-expressing cell lines or in vivo models to study imatinib-resistant chronic myeloid leukemia, GNF-6 provides a tool compound with documented inhibitory activity against the T315I gatekeeper mutation (IC50 = 0.590 μM) . Unlike imatinib, which lacks meaningful activity against this variant, GNF-6 enables experimental interrogation of T315I-mutant BCR-ABL signaling in a context where first-generation inhibitors are ineffective. However, researchers should note that more potent T315I-active clinical candidates such as ponatinib exist, and GNF-6 is primarily suited for preclinical mechanistic studies rather than therapeutic development.

Type II Kinase Inhibitor Reference Compound for DFG-Out Conformational Studies

GNF-6 serves as a well-characterized Type II ATP-competitive BCR-ABL inhibitor that stabilizes the DFG-out inactive conformation via disruption of the hydrophobic spine assembly . This property makes GNF-6 suitable as a reference compound in structural biology and biophysical studies comparing Type I (DFG-in) versus Type II (DFG-out) binding modes, or as a comparator in assays evaluating allosteric myristate-site inhibitors such as asciminib or GNF-2 [1]. The distinct conformational effects of Type II binding may be relevant for researchers investigating kinase activation mechanisms or screening for conformation-selective inhibitors.

Chemical Probe Screening Cascade Reference for NRAS-Mutant Leukemia

GNF-6 was the initial hit identified in a chemical screen of 450 multitargeted kinase inhibitors for selective cytotoxicity against NRAS-G12D-transformed Ba/F3 cells in the absence of IL-3 . This screening cascade led to the identification and optimization of GNF-7, a more potent analog with 65-fold differential cytotoxicity (IC50 = 0.029 μM without IL-3 versus 1.98 μM with IL-3) . For medicinal chemistry groups engaged in structure-activity relationship studies or hit-to-lead optimization programs targeting NRAS-driven leukemias, GNF-6 represents a useful progenitor compound and reference point for understanding the chemical evolution of this inhibitor series.

BCR-ABL Inhibitor Selectivity Panel Baseline Compound

GNF-6 exhibits a defined activity profile against BCR-ABL variants: c-ABL-T334I (IC50 = 0.25 μM), wild-type BCR-ABL (IC50 = 0.09 μM), and BCR-ABL-T315I (IC50 = 0.590 μM) . This variant-specific activity pattern makes GNF-6 potentially useful as a baseline comparator in kinase selectivity panels designed to profile novel BCR-ABL inhibitors against both wild-type and clinically relevant mutant forms. Procurement of GNF-6 for this application should be accompanied by verification of lot-to-lot consistency in biochemical potency.

Application

Selection Property

Validation Focus

BCR-ABL T315I resistance profiling in engineered CML models

T315I gatekeeper mutant inhibition

Target engagement in mutant-expressing cell models

Lead optimization for T315I-active BCR-ABL inhibitors

ABL variant activity baseline

Quantitative benchmarking of new analogs

DFG-out conformational stabilization studies

Type-II binding mechanism

DFG-out vs. DFG-in comparative analysis

Mechanistic differentiation from allosteric GNF-series inhibitors

ATP-competitive vs. allosteric control

Pathway dissection with orthogonal inhibitors

• [1] Nonami A, et al. Blood. 2015;125(20):3133-3143. View Source